Cas no 1293391-65-7 (2-(4-Bromobenzyl)-1H-pyrrole)

• Product Name: 2-(4-Bromobenzyl)-1H-pyrrole
• CAS No: 1293391-65-7
• MF: C₁₁H₁₀BrN
• MW: 236.107801914215
• CID: 5188078
• Update Time: 2025-05-22

2-(4-Bromobenzyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromobenzyl)-1H-pyrrole
• SB63295
• 2-[(4-bromophenyl)methyl]-1H-pyrrole
• 2-(4-Bromo-benzyl)-1H-pyrrole
• 1H-Pyrrole, 2-[(4-bromophenyl)methyl]-

• Inchi： 1S/C11H10BrN/c12-10-5-3-9(4-6-10)8-11-2-1-7-13-11/h1-7,13H,8H2
• InChI Key： JLUKFFVHXUUNRJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC1=CC=CN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• XLogP3: 3.4
• Topological Polar Surface Area: 15.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(4-Bromobenzyl)-1H-pyrrole

Recent Advances in the Study of 2-(4-Bromobenzyl)-1H-pyrrole (CAS: 1293391-65-7) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-Bromobenzyl)-1H-pyrrole (CAS: 1293391-65-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a bromobenzyl substituent, has been explored for its role in modulating biological pathways, particularly in the context of inflammation and cancer. Recent studies have highlighted its efficacy as a scaffold for drug development, with promising results in preclinical models.

One of the key areas of investigation has been the compound's interaction with specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(4-Bromobenzyl)-1H-pyrrole exhibits selective inhibition of certain inflammatory kinases, suggesting its potential as an anti-inflammatory agent. The study utilized molecular docking and in vitro assays to validate its binding affinity and mechanistic effects, providing a foundation for further optimization.

In addition to its anti-inflammatory properties, recent research has explored the compound's anticancer potential. A preprint article from BioRxiv (2024) reported that derivatives of 2-(4-Bromobenzyl)-1H-pyrrole showed significant cytotoxicity against several cancer cell lines, including breast and lung cancer. The study employed high-throughput screening and proteomic analysis to identify the compound's mode of action, revealing its ability to induce apoptosis via mitochondrial dysfunction. These findings underscore its versatility as a lead compound for oncology drug discovery.

Another notable development is the application of 2-(4-Bromobenzyl)-1H-pyrrole in the synthesis of novel small-molecule probes. Researchers at a leading pharmaceutical institute have leveraged its bromobenzyl moiety to create fluorescent tags for imaging studies, enabling real-time visualization of cellular processes. This innovation, detailed in a 2023 ACS Chemical Biology paper, has opened new avenues for studying intracellular signaling dynamics and target engagement in live cells.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 2-(4-Bromobenzyl)-1H-pyrrole. Recent pharmacokinetic studies, such as those presented at the 2024 American Chemical Society National Meeting, have identified issues related to its metabolic stability and bioavailability. However, structural modifications, including the introduction of electron-withdrawing groups, have shown promise in addressing these limitations, as evidenced by improved half-life and tissue distribution in rodent models.

In conclusion, 2-(4-Bromobenzyl)-1H-pyrrole (CAS: 1293391-65-7) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted applications—from kinase inhibition to fluorescent probing—highlight its potential as a versatile tool and therapeutic candidate. Future research should focus on further elucidating its mechanisms of action and advancing its clinical translation through targeted derivatization and formulation strategies.